Cas no 1101840-72-5 (Tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate)

Tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate is a spirocyclic compound featuring a hydroxyl group and a Boc-protected amine moiety, making it a versatile intermediate in organic synthesis. Its rigid spiro[2.5]octane scaffold imparts steric constraints, which can be advantageous in the design of pharmacophores or chiral ligands. The Boc group offers selective deprotection under mild acidic conditions, enabling further functionalization, while the hydroxyl group provides a handle for derivatization. This compound is particularly useful in medicinal chemistry for constructing complex heterocycles or as a building block in peptide mimetics. Its stability and synthetic flexibility make it valuable for research applications requiring precise structural control.

Tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate structure

1101840-72-5 structure

Product Name:Tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate

CAS No:1101840-72-5

MF:C₁₂H₂₁NO₃

MW:227.300043821335

MDL:MFCD22741890

CID:1196444

PubChem ID:66782779

Update Time:2025-06-07

Tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl 8-hydroxy-6-azaspiro[2.5]octane-6-carboxylate
- SureCN733741
- 4-hydroxy-6-aza-spiro[2.5]octane-6-carboxylic acid tert-butyl ester
- TERT-BUTYL 4-HYDROXY-6-AZASPIRO[2.5]OCTANE-6-CARBOXYLATE
- 4-hydroxy-6-azaspiro[2,5]octane-6-carboxylic acid tert-butyl ester
- 4-Hydroxy-6-aza-spiro[2,5]octane-6-carboxylic acid tert-butyl ester
- 4-hydroxy-6-Azaspiro[2.5]octane-6-carboxylic acid 1,1-dimethylethyl ester
- 6-azaspiro[2.5]octane-6-carboxylic acid, 4-hydroxy-, 1,1-dimethylethyl ester
- N-t-BOC-4-Cyclopropyl-3-Piperidinol
- 6-Boc-4-hydroxy-6-azaspiro[2.5]octane
- tert-Butyl (S)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate
- tert-Butyl (R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate
- MQOLTEHTFKRZNV-UHFFFAOYSA-N
- 6-Bo
- 6-Boc-6-azaspiro[2.5]octan-4-ol
- SB22025
- FCH1659169
- SY038545
- OR316072
- AK171970
- N-t-BO
- MFCD22741891
- SY346168
- tert-butyl (4R)-4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate
- N-t-BOC-4-cyclopropyl-3-piperidinol, AldrichCPR
- AS-42462
- MFCD22741890
- MFCD22741892
- CS-0050336
- DA-39337
- (S)-6-Boc-6-azaspiro[2.5]octan-4-ol
- AKOS023411914
- SCHEMBL733741
- SY344337
- DTXSID10735770
- (R)-6-Boc-6-azaspiro[2.5]octan-4-ol
- TERT-BUTYL4-HYDROXY-6-AZASPIRO[2.5]OCTANE-6-CARBOXYLATE
- 1101840-72-5
- Tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate
- MDL： MFCD22741890
- Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-7-6-12(4-5-12)9(14)8-13/h9,14H,4-8H2,1-3H3
- InChI Key： MQOLTEHTFKRZNV-UHFFFAOYSA-N
- SMILES： OC1CN(C(=O)OC(C)(C)C)CCC21CC2

Computed Properties

Exact Mass: 227.15214353g/mol
Monoisotopic Mass: 227.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8
XLogP3: 1.2

Tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZS1036-250 MG	tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate	1101840-72-5	97%	250MG	¥ 957.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZS1036-500 MG	tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate	1101840-72-5	97%	500MG	¥ 1,531.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZS1036-1 G	tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate	1101840-72-5	97%	1g	¥ 2,303.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZS1036-5 G	tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate	1101840-72-5	97%	5g	¥ 6,910.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZS1036-10 G	tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate	1101840-72-5	97%	10g	¥ 11,523.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZS1036-25 G	tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate	1101840-72-5	97%	25g	¥ 23,047.00	2021-05-07
Alichem	A289000137-1g	tert-Butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate	1101840-72-5	95%	1g	$686.00	2023-09-04
Chemenu	CM204868-1g	tert-Butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate	1101840-72-5	95%	1g	$436	2021-08-04
Chemenu	CM204868-500mg	tert-Butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate	1101840-72-5	95%+	500mg	$229	2022-06-14
Chemenu	CM204868-1g	tert-Butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate	1101840-72-5	95%+	1g	$***	2023-04-03

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